Cas no 896307-28-1 (8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-(2,5-dimethoxyphenyl)-2-(2-ethoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
- AKOS001372734
- UPCMLD0ENAT5815278:001
- F2583-0366
- 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- Z237576230
- 896307-28-1
- 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
-
- Inchi: 1S/C21H25N5O5/c1-6-31-10-9-24-19(27)17-18(23(3)21(24)28)22-20-25(17)12-13(2)26(20)15-11-14(29-4)7-8-16(15)30-5/h7-8,11-12H,6,9-10H2,1-5H3
- InChI Key: IQBUMYJVADGCFT-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C3N(C4C=C(C=CC=4OC)OC)C(C)=CN23)N(C)C(N1CCOCC)=O
Computed Properties
- Exact Mass: 427.18556891g/mol
- Monoisotopic Mass: 427.18556891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 681
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 90.5Ų
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2583-0366-2μmol |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2583-0366-5μmol |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2583-0366-10μmol |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2583-0366-20μmol |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2583-0366-1mg |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2583-0366-2mg |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2583-0366-3mg |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2583-0366-4mg |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2583-0366-5mg |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2583-0366-10mg |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896307-28-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Introduction to 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896307-28-1)
8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896307-28-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C20H26N6O4, and it has a molecular weight of approximately 406.45 g/mol.
The imidazopurine scaffold is a versatile core structure that has been extensively studied for its diverse biological properties. 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is particularly interesting due to its potential as a lead compound for the development of novel therapeutic agents. Recent research has highlighted its anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation.
In terms of its chemical structure, the compound features a imidazopurine core with several functional groups that contribute to its biological activity. The presence of dimethoxyphenyl and ethoxyethyl substituents on the imidazopurine ring system imparts unique pharmacological properties. These substituents are known to influence the compound's solubility, stability, and bioavailability, which are crucial factors in drug development.
The synthesis of 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes. For instance, the use of transition-metal catalysts and microwave-assisted synthesis has significantly improved the efficiency of the synthesis process.
In preclinical studies, 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has demonstrated potent anti-inflammatory effects in various animal models. These effects are attributed to its ability to inhibit key inflammatory mediators such as cytokines and chemokines. Additionally, the compound has shown promise in reducing oxidative stress and modulating immune responses.
The anti-cancer potential of 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H-imidazo[1, 2-g]purine- 2, 4-dione has also been explored in several studies. In vitro experiments have shown that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Furthermore, preliminary in vivo studies have indicated that the compound can effectively inhibit tumor growth without causing significant toxicity to normal tissues.
The pharmacokinetic properties of 8-(2, 5-dimethoxyphenyl) - 3 - (2 - ethoxyethyl) - 1, 7 - dimethyl - 1H, 2H, 3H, 4H, 8H - imidazo [1, 2 - g] purine - 2, 4 - dione have been investigated to assess its suitability for clinical applications. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
To further enhance its therapeutic potential and reduce side effects, researchers are exploring various drug delivery systems for 8-(2,5-dimethoxyphenyl) - 3 - (2 - ethoxyethyl) - 1,7 - dimethyl - 1H,2H,3H,4H,8H - imidazo [1,2 - g] purine - 2,4 - dione. Nanoparticle-based delivery systems have shown promise in improving the drug's stability and targeting efficiency. These systems can protect the compound from degradation in the bloodstream and facilitate its uptake by target cells.
In conclusion, 8 -(2 ,5 - dimethoxyphenyl) -3 -(2 - ethoxyethyl) -1 ,7 - dimethyl -1 H ,2 H ,3 H ,4 H ,8 H - imidazo [1 ,2 - g] purine -2 ,4 - dione (CAS No.896307-28-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new applications in various disease areas.
896307-28-1 (8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)